molecular formula C21H28O4 B1346229 17,21-Dihydroxypregna-4,6-diene-3,20-dione CAS No. 70081-51-5

17,21-Dihydroxypregna-4,6-diene-3,20-dione

Cat. No. B1346229
CAS RN: 70081-51-5
M. Wt: 344.4 g/mol
InChI Key: ZOAWGBBOUUOQBP-OBQKJFGGSA-N
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Description

“17,21-Dihydroxypregna-4,6-diene-3,20-dione” is a chemical compound with the molecular formula C21H30O4 . It has an average mass of 346.461 Da and a monoisotopic mass of 346.214417 Da .


Synthesis Analysis

The synthesis of “17,21-Dihydroxypregna-4,6-diene-3,20-dione” has been reported in the literature . For instance, it can be prepared from 21-hydroxy-20-methylpregna-1,4-dien-3-one, a biodegradation product of cholesterol .


Molecular Structure Analysis

The molecular structure of “17,21-Dihydroxypregna-4,6-diene-3,20-dione” can be represented by the IUPAC Standard InChI: InChI=1S/C21H28O4/c1-19-8-5-14 (23)11-13 (19)3-4-15-16 (19)6-9-20 (2)17 (15)7-10-21 (20,25)18 (24)12-22/h5,8,11,15-17,22,25H,3-4,6-7,9-10,12H2,1-2H3 .


Physical And Chemical Properties Analysis

The physical and chemical properties of “17,21-Dihydroxypregna-4,6-diene-3,20-dione” include a molecular formula of C21H30O4, an average mass of 346.461 Da, and a monoisotopic mass of 346.214417 Da .

properties

IUPAC Name

(8R,9S,10R,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,8,9,11,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthren-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H28O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h3-4,11,15-17,22,25H,5-10,12H2,1-2H3/t15-,16+,17+,19+,20+,21+/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZOAWGBBOUUOQBP-OBQKJFGGSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC12CCC(=O)C=C1C=CC3C2CCC4(C3CCC4(C(=O)CO)O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@]12CCC(=O)C=C1C=C[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@]4(C(=O)CO)O)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H28O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40280228
Record name 17,21-Dihydroxypregna-4,6-diene-3,20-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40280228
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

344.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

17,21-Dihydroxypregna-4,6-diene-3,20-dione

CAS RN

70081-51-5
Record name NSC16019
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=16019
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 17,21-Dihydroxypregna-4,6-diene-3,20-dione
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40280228
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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